Cas no 1337296-49-7 (3-(2-chloro-6-methylphenyl)methylpiperidine)

• Product Name: 3-(2-chloro-6-methylphenyl)methylpiperidine
• CAS No: 1337296-49-7
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5906678
• PubChem ID: 131424206
• Update Time: 2025-05-23

3-(2-chloro-6-methylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylphenyl)methylpiperidine
• 3-[(2-chloro-6-methylphenyl)methyl]piperidine
• 1337296-49-7
• EN300-1979318

• Inchi： 1S/C13H18ClN/c1-10-4-2-6-13(14)12(10)8-11-5-3-7-15-9-11/h2,4,6,11,15H,3,5,7-9H2,1H3
• InChI Key： VRIAXZHCSWITTL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1CC1CNCCC1

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-chloro-6-methylphenyl)methylpiperidine

3-(2-Chloro-6-Methylphenyl)methylpiperidine: A Comprehensive Overview

The compound with CAS No. 1337296-49-7, commonly referred to as 3-(2-chloro-6-methylphenyl)methylpiperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a substituted phenyl group. The presence of a chlorine atom and a methyl group on the phenyl ring introduces interesting electronic and steric properties, making it a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of 3-(2-chloro-6-methylphenyl)methylpiperidine in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of medicinal chemistry. The piperidine moiety is well-known for its ability to act as a rigid scaffold, which can enhance the pharmacokinetic properties of drugs. The substitution pattern on the phenyl ring further modulates the compound's reactivity and selectivity, making it a versatile tool in synthetic chemistry.

One of the most intriguing aspects of this compound is its ability to participate in nucleophilic aromatic substitution reactions. The electron-withdrawing chlorine atom on the phenyl ring activates the ring towards such reactions, enabling the introduction of various functional groups. This property has been exploited in the synthesis of heterocyclic compounds, which are often key intermediates in pharmaceutical research. For instance, recent work has demonstrated the use of 3-(2-chloro-6-methylphenyl)methylpiperidine in the construction of pyridine derivatives with potential antitumor activity.

In addition to its synthetic applications, 3-(2-chloro-6-methylphenyl)methylpiperidine has also been studied for its biological activity. Preclinical studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes. While these findings are still preliminary, they suggest that further investigation into its pharmacological properties could yield valuable insights for therapeutic development.

The synthesis of 3-(2-chloro-6-methylphenyl)methylpiperidine typically involves a multi-step process that combines nucleophilic aromatic substitution with ring-closing reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making it easier to produce this compound on an industrial scale. For example, researchers have reported the use of palladium-catalyzed coupling reactions to streamline the synthesis process, reducing both time and cost.

From an environmental perspective, understanding the fate and transport of 3-(2-chloro-6-methylphenyl)methylpiperidine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to fully characterize its environmental behavior and assess any potential risks associated with its use.

In conclusion, 3-(2-chloro-6-methylphenyl)methylpiperidine (CAS No. 1337296-49-7) is a versatile and intriguing compound with diverse applications in organic synthesis and pharmacology. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.